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Compound of Interest

Compound Name: Sodium Propionate-d3

Cat. No.: B12302160 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for Sodium Propionate-d3, including personal protective equipment

(PPE) recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment

should be worn when handling Sodium Propionate-d3. The level of protection may be

adjusted based on the scale of the operation and the potential for exposure.
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Operation Eye Protection Hand Protection
Respiratory

Protection

Skin and Body

Protection

Weighing and

transferring solid

Safety glasses

with side shields

or safety

goggles[1][2][3]

Impervious

gloves (e.g.,

nitrile, butyl

rubber)[4][5]

NIOSH-approved

particulate

respirator (e.g.,

N95) if dust is

generated

Laboratory coat

or chemical-

resistant apron

Preparing

solutions

Safety glasses

with side shields

or safety goggles

Impervious

gloves (e.g.,

nitrile, butyl

rubber)

Not generally

required if

handled in a

well-ventilated

area or fume

hood

Laboratory coat

Handling

solutions

Safety glasses

with side shields

Impervious

gloves (e.g.,

nitrile, butyl

rubber)

Not generally

required
Laboratory coat

Cleaning spills

Safety glasses

with side shields

or safety goggles

Impervious

gloves (e.g.,

nitrile, butyl

rubber)

NIOSH-approved

particulate

respirator if dust

is present

Laboratory coat

or chemical-

resistant apron

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, consult the Safety Data Sheet (SDS) for Sodium Propionate-
d3. Ensure that a safety shower and eyewash station are readily accessible.

Engineering Controls: Handle Sodium Propionate-d3 in a well-ventilated area. For

procedures that may generate dust, such as weighing or transferring powder, use a chemical

fume hood or a ventilated balance enclosure.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above. Inspect gloves for any signs of degradation before use.
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Weighing and Transfer: To minimize dust generation, handle the solid material carefully. Use

a spatula or other appropriate tool for transfers. Avoid creating dust clouds.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Disposal Plan:

Waste Collection: Collect all waste material containing Sodium Propionate-d3, including

unused product and contaminated consumables (e.g., weigh boats, gloves), in a clearly

labeled, sealed container.

Waste Disposal: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not dispose of Sodium Propionate-d3 down the drain or in the regular

trash. Follow all local, state, and federal regulations for chemical waste disposal.

Workflow for Handling Sodium Propionate-d3

Workflow for Safe Handling of Sodium Propionate-d3
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Caption: Logical workflow for handling Sodium Propionate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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